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Compound of Interest

Compound Name: DL-Methyldopa-d3

Cat. No.: B12415718 Get Quote

An In-depth Technical Guide to DL-Methyldopa-
d3
For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-Methyldopa-d3 is the deuterium-labeled form of DL-methyldopa, a racemic mixture of the

D- and L-isomers of methyldopa. The L-isomer, also known as levomethyldopa, is a centrally

acting alpha-2 adrenergic agonist used as an antihypertensive medication. DL-Methyldopa-d3
serves as a crucial internal standard in bioanalytical and pharmacokinetic studies for the

accurate quantification of methyldopa in biological matrices. Its use in techniques such as liquid

chromatography-mass spectrometry (LC-MS) allows for precise differentiation from the

endogenous analyte, thereby improving the reliability of these assays. This guide provides a

comprehensive overview of the chemical structure, properties, and analytical applications of

DL-Methyldopa-d3.

Chemical Structure and Properties
DL-Methyldopa-d3 is structurally analogous to DL-methyldopa, with the three hydrogen atoms

of the alpha-methyl group replaced by deuterium atoms.

Chemical Structure:
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(Note: The exact position of the deuterium atoms on the methyl group is not explicitly shown in

this simplified 2D representation but is C(CD3))

Table 1: Chemical and Physical Properties of DL-Methyldopa-d3 and its non-deuterated

analogue

Property
Value (DL-
Methyldopa-d3)

Value (DL-
Methyldopa - non-
deuterated)

Reference

IUPAC Name

2-amino-3-(3,4-

dihydroxyphenyl)-2-

(methyl-d3)propanoic

acid

2-amino-3-(3,4-

dihydroxyphenyl)-2-

methylpropanoic acid

[1]

Synonyms

2-amino-2-(3,4-

dihydroxybenzyl)prop

anoic-3,3,3-d3 acid

α-Methyl-DL-DOPA [1][2]

Molecular Formula C₁₀H₁₀D₃NO₄ C₁₀H₁₃NO₄ [2]

Molecular Weight 214.24 g/mol 211.21 g/mol [2]

Appearance Off-white solid

Colorless or almost

colorless crystals or

white to yellowish-

white fine powder

[2][3]

Melting Point Not available
~300 °C

(decomposes)

Solubility

Soluble in DMSO,

slightly soluble in

aqueous acid.[4]

Soluble in dilute

mineral acids.

Solubility in water at

25°C is ~18 mg/mL.

Practically insoluble in

common organic

solvents.

pKa Not available
Strongest Acidic: 1.73,

Strongest Basic: 9.85

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12415718?utm_src=pdf-body
https://veeprho.com/impurities/dl-methyldopa-d3/
https://veeprho.com/impurities/dl-methyldopa-d3/
https://cymitquimica.com/products/4Z-D-3226/55-40-3/dl-methyldopa-d3/
https://cymitquimica.com/products/4Z-D-3226/55-40-3/dl-methyldopa-d3/
https://cymitquimica.com/products/4Z-D-3226/55-40-3/dl-methyldopa-d3/
https://cymitquimica.com/products/4Z-D-3226/55-40-3/dl-methyldopa-d3/
https://www.chemicalbook.com/msds/methyldopa.pdf
https://www.glpbio.com/dl-methyldopa-d3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: Specific experimental data for the melting point, solubility, and pKa of DL-
Methyldopa-d3 are not readily available in the public domain. The values for the non-

deuterated form are provided as a close approximation.

Mechanism of Action of Methyldopa
DL-Methyldopa-d3 is primarily used as an analytical standard and is not intended for

therapeutic use. However, understanding the mechanism of its non-deuterated counterpart,

methyldopa, is crucial for contextualizing its application in pharmaceutical research.

Methyldopa is a prodrug that exerts its antihypertensive effects through its active metabolite, α-

methylnorepinephrine. The signaling pathway is as follows:
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Figure 1: Mechanism of Action of Methyldopa
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Figure 2: Bioanalytical Workflow for Methyldopa Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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